Cas no 1289058-39-4 (3-(6-chloropyrazin-2-yl)oxypropan-1-amine)

• Product Name: 3-(6-chloropyrazin-2-yl)oxypropan-1-amine
• CAS No: 1289058-39-4
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 5833279
• PubChem ID: 116650742
• Update Time: 2025-05-27

3-(6-chloropyrazin-2-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyrazin-2-yl)oxypropan-1-amine
• 3-[(6-chloropyrazin-2-yl)oxy]propan-1-amine
• EN300-1964824
• 1289058-39-4

• Inchi： 1S/C7H10ClN3O/c8-6-4-10-5-7(11-6)12-3-1-2-9/h4-5H,1-3,9H2
• InChI Key： ZXRZHEQJAJEJDJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OCCCN

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61Ų

Additional information on 3-(6-chloropyrazin-2-yl)oxypropan-1-amine

Recent Advances in the Study of 3-(6-Chloropyrazin-2-yl)oxypropan-1-amine (CAS: 1289058-39-4)

3-(6-Chloropyrazin-2-yl)oxypropan-1-amine (CAS: 1289058-39-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a chloropyrazine moiety linked to an amine group via an oxypropan chain, has been the subject of extensive investigation. Recent synthetic approaches have optimized the yield and purity of 3-(6-chloropyrazin-2-yl)oxypropan-1-amine, enabling its broader use in medicinal chemistry. Notably, its role as a building block for the synthesis of pyrazine derivatives has been emphasized, with several studies demonstrating its utility in creating compounds with enhanced bioactivity.

In terms of biological activity, 3-(6-chloropyrazin-2-yl)oxypropan-1-amine has shown promise in preliminary screenings for antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, its potential as a scaffold for kinase inhibitors has been explored, with some derivatives demonstrating selective activity against specific kinase targets implicated in cancer progression.

Further research has delved into the mechanistic aspects of 3-(6-chloropyrazin-2-yl)oxypropan-1-amine's bioactivity. Molecular docking studies suggest that the compound's chloropyrazine group plays a critical role in binding to target proteins, while the amine tail contributes to solubility and pharmacokinetic properties. These insights have guided the design of next-generation derivatives with improved efficacy and reduced toxicity.

Looking ahead, the compound's versatility and synthetic accessibility position it as a valuable tool in drug discovery. Ongoing studies are exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. However, challenges remain, including the need for more comprehensive toxicological assessments and the optimization of synthetic routes for large-scale production.

In conclusion, 3-(6-chloropyrazin-2-yl)oxypropan-1-amine (CAS: 1289058-39-4) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and demonstrated biological activities make it a compelling subject for future investigations, with the potential to yield novel therapeutic agents addressing unmet medical needs.